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Compound of Interest

Compound Name: MC 1046

Cat. No.: B10800471 Get Quote

Providing accurate and essential safety information for the disposal of chemical compounds is

critical for laboratory personnel. However, the designation "MC 1046" is currently associated

with multiple, chemically distinct substances, preventing the provision of specific disposal

protocols. To ensure the safety of researchers, scientists, and drug development professionals,

a more precise identifier for the substance in question is necessary.

Initial research indicates that "MC 1046" can refer to:

AISI 1046/SAE 1046: A medium carbon steel.[1][2][3]

CHM 1046: A course code for a university-level general chemistry class.[4][5]

UN 1046: The United Nations number for compressed helium gas.[6][7][8][9]

The disposal procedures for these materials are vastly different. For instance, steel is typically

recycled, while compressed gas cylinders have specific return and handling protocols. Neither

of these aligns with the context of chemical handling and disposal in a laboratory setting

focused on drug development.

Given the audience and the request for information pertinent to laboratory safety, it is likely that

"MC 1046" is an internal laboratory identifier or a less common name for a chemical reagent.

Without a specific chemical name, CAS number, or reference to a Safety Data Sheet (SDS), it

is impossible to provide accurate guidance on its hazards, handling, and disposal.
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To receive the correct and safe disposal procedures, please provide one or more of the

following:

Chemical Name: The systematic or common name of the compound.

CAS Number: The unique numerical identifier assigned by the Chemical Abstracts Service.

A copy of the Safety Data Sheet (SDS).

Once the substance is accurately identified, detailed, step-by-step disposal instructions can be

provided, including information on appropriate waste streams (e.g., hazardous waste, non-

hazardous waste), necessary personal protective equipment (PPE), and any required

neutralization or deactivation steps.

Below is a generalized workflow for chemical waste disposal that should be followed once the

specific requirements for MC 1046 are known.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal Procedures for MC 1046: Clarification
Required for Safe Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10800471#mc-1046-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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